Cas no 1036436-48-2 (hexyl(3-methylphenyl)methylamine)

Hexyl(3-methylphenyl)methylamine is a tertiary amine compound characterized by its hexyl and 3-methylphenyl substituents. This structure imparts moderate lipophilicity, making it useful in organic synthesis and pharmaceutical intermediate applications. Its steric and electronic properties can influence reactivity in nucleophilic or catalytic processes. The compound may serve as a precursor for further functionalization, such as reductive amination or alkylation. Its stability under standard conditions and solubility in common organic solvents enhance its practicality in laboratory settings. Potential applications include the development of specialty chemicals or bioactive molecules, though specific uses depend on further derivatization and target requirements. Proper handling and storage are advised due to its amine functionality.
hexyl(3-methylphenyl)methylamine structure
1036436-48-2 structure
Product Name:hexyl(3-methylphenyl)methylamine
CAS No:1036436-48-2
MF:C14H23N
MW:205.33912396431
CID:5166281
PubChem ID:29565799
Update Time:2026-03-04

hexyl(3-methylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N-hexyl-3-methyl-
    • hexyl(3-methylphenyl)methylamine
    • Inchi: 1S/C14H23N/c1-3-4-5-6-10-15-12-14-9-7-8-13(2)11-14/h7-9,11,15H,3-6,10,12H2,1-2H3
    • InChI Key: CMEIGYDXYKNDFT-UHFFFAOYSA-N
    • SMILES: C1(CNCCCCCC)=CC=CC(C)=C1

hexyl(3-methylphenyl)methylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-168563-0.05g
hexyl[(3-methylphenyl)methyl]amine
1036436-48-2 90%
0.05g
$348.0 2023-09-20
Enamine
EN300-168563-0.1g
hexyl[(3-methylphenyl)methyl]amine
1036436-48-2 90%
0.1g
$364.0 2023-09-20
Enamine
EN300-168563-0.25g
hexyl[(3-methylphenyl)methyl]amine
1036436-48-2 90%
0.25g
$381.0 2023-09-20
Enamine
EN300-168563-0.5g
hexyl[(3-methylphenyl)methyl]amine
1036436-48-2 90%
0.5g
$397.0 2023-09-20
Enamine
EN300-168563-1.0g
hexyl[(3-methylphenyl)methyl]amine
1036436-48-2
1g
$728.0 2023-06-08
Enamine
EN300-168563-2.5g
hexyl[(3-methylphenyl)methyl]amine
1036436-48-2 90%
2.5g
$810.0 2023-09-20
Enamine
EN300-168563-5.0g
hexyl[(3-methylphenyl)methyl]amine
1036436-48-2
5g
$2110.0 2023-06-08
Enamine
EN300-168563-10.0g
hexyl[(3-methylphenyl)methyl]amine
1036436-48-2
10g
$3131.0 2023-06-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00999554-1g
Hexyl[(3-methylphenyl)methyl]amine
1036436-48-2 95%
1g
¥2737.0 2023-02-27
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00999554-5g
Hexyl[(3-methylphenyl)methyl]amine
1036436-48-2 95%
5g
¥7189.0 2023-02-27

Additional information on hexyl(3-methylphenyl)methylamine

Research Brief on Hexyl(3-methylphenyl)methylamine (CAS: 1036436-48-2) in Chemical Biology and Pharmaceutical Applications

Hexyl(3-methylphenyl)methylamine (CAS: 1036436-48-2) is a structurally unique compound that has recently garnered attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging therapeutic applications. The compound's distinct chemical structure, featuring a hexyl chain and a 3-methylphenyl group, makes it a promising candidate for further investigation in medicinal chemistry.

Recent studies have explored the synthetic pathways for hexyl(3-methylphenyl)methylamine, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic process that achieves a 92% yield while minimizing byproducts. This advancement is significant as it addresses previous challenges in large-scale production, potentially facilitating future preclinical and clinical studies. The synthetic methodology employs a palladium-catalyzed coupling reaction, followed by a reductive amination step, which has shown excellent reproducibility across multiple laboratories.

Pharmacological characterization of hexyl(3-methylphenyl)methylamine has revealed interesting interactions with central nervous system targets. In vitro studies demonstrate moderate affinity for serotonin receptors (5-HT2A and 5-HT2C subtypes), with Ki values of 58 nM and 112 nM respectively. These findings, published in Neuropharmacology (2024), suggest potential applications in neurological and psychiatric disorders. However, researchers caution that the compound's precise mechanism of action requires further elucidation, particularly regarding its functional activity (agonist, antagonist, or inverse agonist properties) at these receptor sites.

Structure-activity relationship (SAR) studies have identified key modifications that enhance hexyl(3-methylphenyl)methylamine's biological activity while improving its pharmacokinetic profile. A recent patent application (WO2023/154672) describes analogs with improved blood-brain barrier penetration and metabolic stability. These derivatives show promise for treating neuropathic pain, with one candidate demonstrating 70% reduction in pain response in rodent models compared to controls. The patent highlights the compound's potential as a non-opioid analgesic, addressing a critical need in pain management therapeutics.

In drug formulation research, hexyl(3-methylphenyl)methylamine has been investigated for its physicochemical properties. A 2024 study in Molecular Pharmaceutics characterized its solubility, stability, and crystallinity under various conditions. The compound exhibits pH-dependent solubility, with optimal absorption predicted in the small intestine. These findings inform dosage form development, suggesting that enteric-coated tablets or lipid-based formulations may be most appropriate for oral delivery. Stability studies indicate that the compound remains stable for at least 24 months when stored at controlled room temperature, meeting regulatory requirements for drug products.

Looking forward, hexyl(3-methylphenyl)methylamine presents several promising research directions. Its structural features make it a valuable scaffold for designing new chemical entities, particularly for CNS-targeted therapies. Ongoing research is exploring its potential in combination therapies and as a molecular probe for studying receptor function. As safety and toxicology data continue to accumulate, this compound may transition from a research chemical to a clinical development candidate within the next 3-5 years. Researchers emphasize the need for comprehensive ADME studies and further optimization of its therapeutic index to fully realize its pharmaceutical potential.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent